Pipradrol (hydrochloride)
Pipradrol (hydrochloride)
Pipradrol is a mild stimulant containing a piperidine ring. Once used as a treatment for obesity and dementia, pipradrol is now regulated as a Schedule IV compound in the United States. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
71-78-3
VCID:
VC0158871
InChI:
InChI=1S/C18H21NO.ClH/c20-18(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-19-17;/h1-6,9-12,17,19-20H,7-8,13-14H2;1H
SMILES:
C1CCNC(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O.Cl
Molecular Formula:
C18H22ClNO
Molecular Weight:
303.8 g/mol
Pipradrol (hydrochloride)
CAS No.: 71-78-3
Reference Standards
VCID: VC0158871
Molecular Formula: C18H22ClNO
Molecular Weight: 303.8 g/mol
CAS No. | 71-78-3 |
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Product Name | Pipradrol (hydrochloride) |
Molecular Formula | C18H22ClNO |
Molecular Weight | 303.8 g/mol |
IUPAC Name | diphenyl(piperidin-2-yl)methanol;hydrochloride |
Standard InChI | InChI=1S/C18H21NO.ClH/c20-18(15-9-3-1-4-10-15,16-11-5-2-6-12-16)17-13-7-8-14-19-17;/h1-6,9-12,17,19-20H,7-8,13-14H2;1H |
Standard InChIKey | KIFIYUHFHGSNHL-UHFFFAOYSA-N |
SMILES | C1CCNC(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O.Cl |
Canonical SMILES | C1CCNC(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)O.Cl |
Description | Pipradrol is a mild stimulant containing a piperidine ring. Once used as a treatment for obesity and dementia, pipradrol is now regulated as a Schedule IV compound in the United States. This product is intended for research and forensic applications. |
Synonyms | Gerodyl;Leptidrol;Luxidin;Meratran |
Reference | 1.Coppola, M., and Mondola, R. Research chemicals marketed as legal highs: The case of pipradrol derivatives. Toxicology Letters 212(1), 57-60 (2012). |
PubChem Compound | 66008 |
Last Modified | Nov 11 2021 |
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